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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365

Essential Safety and Handling Guide for 8-
Bromooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
8-Bromooctanoic acid. Adherence to these procedures is critical for ensuring personnel
safety and proper disposal.

Understanding the Hazards

8-Bromooctanoic acid is a corrosive solid that poses significant health risks upon contact.[1]
[2][3] It can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2][3]
Ingestion can lead to severe burns of the digestive tract.[1] It is crucial to handle this chemical
with appropriate precautions in a controlled laboratory environment.

Hazard Classification:
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Hazard Class Category Description
) ] o Causes severe skin burns and
Skin Corrosion/Irritation 1B
eye damage.[2][3]
i o Causes serious eye damage.
Serious Eye Damage/Irritation 1

[2](3]

Specific target organ toxicity

(single exposure)

May cause respiratory
irritation.[2][3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[4]

Required PPE for Handling 8-Bromooctanoic Acid:

Body Part Protection Material/Standard
Goggles should conform to
OSHA's 29 CFR 1910.133 or
Chemical safety goggles and a  European Standard EN166.[1]
Eyes/Face ) ] ]
face shield [3] A face shield provides
additional protection from
splashes.[5]
Nitrile, neoprene, or butyl
Hands Chemical-resistant gloves rubber gloves are
recommended.[4][5]
Bod Chemical-resistant lab coat or To protect skin and clothing
ody

apron

from splashes or spills.[4][5]

Respiratory

NIOSH/MSHA approved

respirator

Required if working outside a
fume hood or if dust is
generated. Use a respirator
with an appropriate cartridge
for organic vapors and acid
gases.[1][6]
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Safe Handling and Storage

Operational Plan:

e Preparation:

Read and understand the Safety Data Sheet (SDS) for 8-Bromooctanoic acid before
starting any work.[6]

Ensure that a chemical fume hood is operational and available for all manipulations of the
solid.[1][5]

Locate the nearest eyewash station and safety shower and confirm they are accessible
and functional.[1][3]

Have a spill kit readily available.

» Handling:

o

o

[¢]

[¢]

Conduct all weighing and transfers of 8-Bromooctanoic acid inside a chemical fume
hood to avoid inhalation of dust.[1][7]

Avoid direct contact with the skin, eyes, and clothing.[1]

When dissolving, slowly add the 8-Bromooctanoic acid to the solvent to control any
potential exothermic reactions.[7]

Keep containers tightly closed when not in use.[1]

» Storage:

Store 8-Bromooctanoic acid in a cool, dry, well-ventilated area designated for corrosive
materials.[1][3]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong reducing agents and oxidizing
agents.[2]
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Emergency Procedures

Exposure Response:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-30 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[1] Seek immediate medical

attention.[1]

Move the victim to fresh air immediately.[1] If

breathing is difficult, give oxygen. If not

Inhalation
breathing, give artificial respiration.[1] Seek
immediate medical attention.[1]
Do NOT induce vomiting.[1] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

e Ventilate: Ensure the area is well-ventilated, preferably with an exhaust hood.

o Contain: For a small spill, create a dike around the spill using an inert absorbent material like

sand, vermiculite, or a commercial spill absorbent for acids.[8][9]

o Neutralize: Cautiously neutralize the spill with a suitable agent such as sodium bicarbonate

or a commercial acid neutralizer.[8]
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o Clean-up: Once neutralized, carefully sweep or scoop up the material and place it into a
suitable, labeled container for disposal.[6]

o Decontaminate: Clean the spill area with soap and water.
e For large spills, evacuate the area and call emergency services.

Disposal Plan

» Waste Collection: All waste containing 8-Bromooctanoic acid, including contaminated PPE
and spill cleanup materials, must be collected in a designated, properly labeled, and sealed
hazardous waste container.

» Disposal: Dispose of the chemical waste through a licensed professional waste disposal
service.[6] Do not dispose of it down the drain or in the regular trash.[6] Follow all local,
state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
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Safe Handling and Disposal of 8-Bromooctanoic Acid

Preparation
- Review SDS
- Verify Fume Hood
- Locate Safety Equipment
- Prepare Spill Kit

\

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Handling in Fume Hood
- Weigh and Transfer

- Avoid Dust Generation

- Keep Container Closed

Experiment/Procedure

\ 4
Decontamination Emergency Procedures
- Clean Work Area - Exposure: First Aid
- Decontaminate Equipment - Spill: Evacuate, Contain, Neutralize
\
Waste Disposal Doff PPE
- Collect in Labeled Container - Remove Gloves, Coat, Goggles
- Store in Designated Area - Wash Hands Thoroughly

Professional Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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